Cas no 120871-73-0 (tert-butyl 3-oxo-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-oxo-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate
• CAS No: 120871-73-0
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD27923656
• CID: 1091553
• PubChem ID: 67513550
• Update Time: 2025-05-28

tert-butyl 3-oxo-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-allyl-4-oxopyrrolidine-1-carboxylate
• tert-butyl 3-oxo-4-prop-2-enylpyrrolidine-1-carboxylate
• tert-butyl 3-oxo-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate
• FMKOLWIQHDLUPE-UHFFFAOYSA-N
• FCH2898166
• AM807553
• AK145471
• AX8269345
• 1-Boc-4-(prop-2-en-1-yl)pyrrolidin-3-one
• 1-Pyrrolidinecarboxylic acid, 3-oxo-4-(2-propenyl)-, 1,1-dimethylethylester
• DB-210381
• CS-0046750
• DTXSID901163915
• MFCD27923656
• 120871-73-0
• AKOS022178057
• VEA87173
• AS-32314
• SCHEMBL2723574
• 1,1-Dimethylethyl 3-oxo-4-(2-propen-1-yl)-1-pyrrolidinecarboxylate
• tert-butyl3-allyl-4-oxopyrrolidine-1-carboxylate
• SY014716
• N-Boc-4-allyl-3-pyrrolidinone
• SB40812

• MDL： MFCD27923656
• Inchi： 1S/C12H19NO3/c1-5-6-9-7-13(8-10(9)14)11(15)16-12(2,3)4/h5,9H,1,6-8H2,2-4H3
• InChI Key： FMKOLWIQHDLUPE-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C(CC=C)C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.8

tert-butyl 3-oxo-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)